2-(6-chloro-2-oxo-4-phenylquinazolin-1(2H)-yl)-N-(2-methoxyphenyl)acetamide

• IUPAC Name: 2-(6-chloro-2-oxo-4-phenylquinazolin-1-yl)-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C23H18ClN3O3/c1-30-20-10-6-5-9-18(20)25-21(28)14-27-19-12-11-16(24)13-17(19)22(26-23(27)29)15-7-3-2-4-8-15/h2-13H,14H2,1H3,(H,25,28)
• InChI Key: WCTHEYOPAPPPHY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)CN2C3=C(C=C(C=C3)Cl)C(=NC2=O)C4=CC=CC=C4
• Molecular Formula: C23H18ClN3O3
• Molecular Weight: 419.9 g/mol

Description

2-(6-chloro-2-oxo-4-phenylquinazolin-1(2H)-yl)-N-(2-methoxyphenyl)acetamide, also known as CQMA, is a chemical compound that has been extensively studied for its potential therapeutic applications.

Scientific Research Applications

Synthesis and Structural Analysis

Quinazoline derivatives are synthesized through various chemical reactions, with studies focusing on the creation of novel compounds with potential pharmacological properties. For example, the synthesis of novel 2-(substituted)-N-(4-oxo-2-phenylquinazolin-3(3H)-yl)acetamides by reacting 2-chloro-N-(4-oxo-2-phenylquinazolin-3(3H)-yl)acetamide with various amines has been explored, indicating the versatility of quinazoline derivatives in yielding compounds with potentially significant biological activities (Alagarsamy et al., 2015).

Pharmacological Activities

Quinazoline derivatives have been studied for their analgesic, anti-inflammatory, and antimicrobial activities. For instance, certain quinazolinyl acetamides have shown potent analgesic and anti-inflammatory activities in preclinical models, suggesting their potential as therapeutic agents for pain and inflammation management (Alagarsamy et al., 2015). Additionally, quinazoline compounds have been synthesized and evaluated for their antimicrobial activities, further highlighting their potential in addressing infectious diseases (Patel & Shaikh, 2011).

Anxiolytic and Antidepressant Properties

Research into quinazoline derivatives has also delved into their anxiolytic and antidepressant properties. Compounds such as N-(4-methoxyphenyl)-2-[4-oxo-3(4H)-quinazoline]acetamide have exhibited pronounced anxiolytic, antiphobic, and antidepressant activities in preclinical studies, indicating their promise for the development of new treatments for mental health disorders (Тюренков et al., 2013).

Anticancer Potential

Some quinazoline derivatives have been explored for their anticancer properties. For example, N-(4-methoxyphenyl)-N,2-dimethylquinazolin-4-amine has been identified as a potent apoptosis inducer and efficacious anticancer agent, showing high blood-brain barrier penetration and efficacy in breast cancer models, suggesting the potential of quinazoline compounds in cancer therapy (Sirisoma et al., 2009).